Cas no 126865-37-0 (2-Amino-4-(2-hydroxyethoxy)-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile)

• Product Name: 2-Amino-4-(2-hydroxyethoxy)-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile
• CAS No: 126865-37-0
• MF: C₇H₈N₄O₃
• MW: 196.163420677185
• MDL: MFCD00172358
• CID: 196977
• PubChem ID: 2766692
• Update Time: 2025-11-01

2-Amino-4-(2-hydroxyethoxy)-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(2-hydroxyethoxy)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• 2-AMINO-4-(2-HYDROXYETHOXY)-6-OXO-1,6-DIHYDRO-5-PYRIMIDINECARBONITRILE
• 2-amino-4-(2-hydroxyethoxy)-6-oxo-1H-pyrimidine-5-carbonitrile
• 5-Pyrimidinecarbonitrile,2-amino-1,6-dihydro-4-(2-hydroxyethoxy)-6-oxo-
• 2-Amino-1,6-Dihydro-4-(2-Hydroxyethoxy)-6-Oxo-5-Pyrimidinecarbonitrile
• 2-amino-5-cyano-6-(2'-hydroxyethoxy)pyrimidin-4-one
• 5-Pyrimidinecarbonitrile,2-amino-1,6-dihydro-4-(2-hydroxyethoxy)-6-oxo
• AKOS005069391
• 2-(4-BROMO-PHENYL)-5-(4-CHLORO-PHENYL)-2H-PYRAZOLE-3-CARBOXYLICACID
• DTXSID90377591
• SB55667
• 126865-37-0
• FT-0643057
• 11E-920
• J-507802
• MFCD00172358
• CS-0338096
• DB-041845
• 2-Amino-4-(2-hydroxyethoxy)-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile

• MDL： MFCD00172358
• Inchi： 1S/C7H8N4O3/c8-3-4-5(13)10-7(9)11-6(4)14-2-1-12/h12H,1-2H2,(H3,9,10,11,13)
• InChI Key： LMRYNJIHZGCSKD-UHFFFAOYSA-N
• SMILES： O(CCO)C1=C(C#N)C(NC(N)=N1)=O

Computed Properties

• Exact Mass: 196.06000
• Monoisotopic Mass: 196.05964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: -1.9

Experimental Properties

• Density: 1.62
• Melting Point: 278-280°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.672
• PSA: 125.02000
• LogP: -0.82392

2-Amino-4-(2-hydroxyethoxy)-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-Amino-4-(2-hydroxyethoxy)-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile

Comprehensive Overview of 2-Amino-4-(2-hydroxyethoxy)-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile (CAS No. 126865-37-0)

2-Amino-4-(2-hydroxyethoxy)-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile (CAS No. 126865-37-0) is a specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxyethoxy and carbonitrile functional groups, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel therapeutics, particularly in the fields of anticancer and antiviral agents. Its molecular structure, featuring a pyrimidine core, aligns with the growing demand for heterocyclic compounds in modern medicinal chemistry.

The compound’s CAS No. 126865-37-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Recent studies highlight its utility in structure-activity relationship (SAR) studies, where modifications to its amino and hydroxyethoxy groups can enhance bioactivity. This adaptability makes it a valuable candidate for high-throughput screening (HTS) platforms, addressing the need for innovative small-molecule inhibitors. Additionally, its nitrile functionality offers opportunities for further chemical derivatization, a feature highly sought after in combinatorial chemistry.

In the context of sustainability, 2-Amino-4-(2-hydroxyethoxy)-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile is being investigated for its compatibility with green chemistry principles. Researchers are optimizing synthetic routes to minimize waste and energy consumption, aligning with global trends toward eco-friendly chemical production. Its potential as a biocompatible intermediate also aligns with the rising demand for bio-based materials in the pharmaceutical industry. These attributes position the compound as a promising subject for patent filings and collaborative research initiatives.

From a commercial perspective, the demand for CAS No. 126865-37-0 is driven by its relevance in preclinical development. Pharmaceutical companies are actively sourcing this compound for target identification and lead optimization projects. Its inclusion in chemical libraries underscores its importance in early-stage drug discovery. Furthermore, advancements in computational chemistry have enabled virtual screening of its derivatives, accelerating the identification of potential therapeutic candidates.

The compound’s nomenclature, 2-Amino-4-(2-hydroxyethoxy)-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile, reflects its intricate structure, which is frequently queried in chemical search engines. Keywords such as "pyrimidinecarbonitrile synthesis" and "hydroxyethoxy pyrimidine applications" are trending in scientific literature, indicating growing interest in its functional properties. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to validate its purity and structural integrity, ensuring compliance with Good Laboratory Practice (GLP) standards.

In summary, 2-Amino-4-(2-hydroxyethoxy)-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile (CAS No. 126865-37-0) represents a multifaceted compound with broad applicability in life sciences. Its chemical versatility, coupled with its alignment with industry trends, makes it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemistry.